Cas no 192003-00-2 ((3R,4R)-3-Amino-4-hydroxypentanoic acid)

• Product Name: (3R,4R)-3-Amino-4-hydroxypentanoic acid
• CAS No: 192003-00-2
• Molecular Formula: C₅H₁₁NO₃
• Molecular Weight: 133.14574
• MDL: MFCD10567448
• CID: 139450
• PubChem ID: 329747804

(3R,4R)-3-Amino-4-hydroxypentanoic acid Properties

Names and Identifiers

• (3R,4R)-3-Amino-4-hydroxypentanoic acid
• D-threo-Pentonic acid, 3-amino-2,3,5-trideoxy-
• H-L-beta-HThr-OH
• H-β-HoThr-OH.HCl
• L-BETA-HOMOTHREONINE FREE ACID
• L-beta-homothreonine HCl
• L-beta-homo-thr-oh hcl
• L-Threo-Pentonic acid,3-amino-2,3,5-trideoxy-
• H-L-β-HThr-OH
• H-THR-(C*CH2)OH HCL
• H-β-HOMOTHR-OH HCL
• L-β-HOMOTHREONINE
• L-β-HOMOTHREONINE HCL
• L-β-HOMO-THL-OH.HCL
• L-β-Homo-Thr-OH.HCl
• L-BETA-HOMOTHREONINE
• H-BETA-HOMOTHR-OH HCL
• L-BETA-Homo-Thr-OH.HCl
• L-β-HoMo-Thr-OH hydrochloride
• HY-W142103
• (3R,4R)-3-amino-4-hydroxypentanoicacid
• L-beta-Homothreonine, >=98.0% (TLC)
• 3-amino-2,3,5-trideoxy-D-threo-pentonic acid
• Q27458204
• SCHEMBL8512729
• L-
• MFCD10567448
• A-Homothreonine
• AC8171
• CS-0201887
• A813535
• 192003-00-2
• CHEBI:229981

• MDL： MFCD10567448
• InChIKey： NIVRJEWVLMOZNV-QWWZWVQMSA-N
• Inchi： InChI=1S/C5H11NO3/c1-3(7)4(6)2-5(8)9/h3-4,7H,2,6H2,1H3,(H,8,9)/t3-,4-/m1/s1
• SMILES： C[C@H]([C@@H](CC(=O)O)N)O

Computed Properties

• Exact Mass: 169.05100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 133.074
• Heavy Atom Count: 9
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.7
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• LogP: 0.67150
• PSA: 83.55000
• Refractive Index: 1.502
• Boiling Point: 355.8°Cat760mmHg
• Flash Point: 169°C
• Density: 1.237